Cas no 4831-43-0 (3,3-dimethylpyrrolidin-2-one)

3,3-Dimethylpyrrolidin-2-one is a cyclic amide (lactam) featuring a five-membered ring structure with two methyl groups at the 3-position. This compound is valued for its polar aprotic solvent properties, offering good solubility for a range of organic and inorganic substances. Its high thermal and chemical stability makes it suitable for applications in organic synthesis, particularly as a reaction medium or intermediate in pharmaceuticals and agrochemicals. The steric hindrance from the dimethyl substitution enhances its resistance to hydrolysis, improving utility in demanding conditions. Additionally, its low volatility and moderate boiling point contribute to safer handling compared to more volatile solvents.

3,3-dimethylpyrrolidin-2-one structure

Product Name:3,3-dimethylpyrrolidin-2-one

CAS No:4831-43-0

MF:C₆H₁₁NO

MW:113.157641649246

MDL:MFCD16622813

CID:1070967

PubChem ID:5114908

Update Time:2025-05-28

3,3-dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 3,3-dimethyl-2-Pyrrolidinone
- 2-Pyrrolidinone, 3,3-dimethyl-
- 3,3-Dimethyl-2-pyrrolidon
- 3,3-dimethyl-2-pyrrolidone
- 3,3-Dimethyl-pyrrolidin-2-on
- 3,3-dimethyl-pyrrolidin-2-one
- AC1NOL01
- CHEBI:187620
- CHEMBL294847
- CTK1D1291
- SureCN247639
- 3,3-Dimethylpyrrolidin-2-one
- 4-dimethyl-5-pyrrolidone
- 3,3-Dimethyl-2-pyrrolizinone
- IYZVTTRRGCJXGK-UHFFFAOYSA-N
- 4182AE
- RP09629
- SB12003
- Z2255111560
- SY067839
- J-511090
- SCHEMBL247639
- FE-0712
- EN300-90492
- MFCD16622813
- A855743
- Z1201628732
- AMY23821
- DA-24797
- DTXSID40408485
- AKOS006337074
- 4831-43-0
- CS-0046646
- 3,3-dimethylpyrrolidin-2-one
- MDL： MFCD16622813
- Inchi： 1S/C6H11NO/c1-6(2)3-4-7-5(6)8/h3-4H2,1-2H3,(H,7,8)
- InChI Key： IYZVTTRRGCJXGK-UHFFFAOYSA-N
- SMILES： O=C1C(C)(C)CCN1

Computed Properties

Exact Mass: 113.084063974g/mol
Monoisotopic Mass: 113.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.1
XLogP3: 0.5

Experimental Properties

Density: 0.945±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 65-67 ºC
Boiling Point: 120 ºC (12 Torr)
Flash Point: 121.7±3.7 ºC,
Refractive Index: 1.4650 (estimate)
Solubility: Slightly soluble (28 g/l) (25 º C),

3,3-dimethylpyrrolidin-2-one Security Information

HazardClass：IRRITANT

3,3-dimethylpyrrolidin-2-one Pricemore >>

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